Cas no 1805586-26-8 (6-Aminomethyl-3-cyano-2-(trifluoromethoxy)benzoic acid)

• Product Name: 6-Aminomethyl-3-cyano-2-(trifluoromethoxy)benzoic acid
• CAS No: 1805586-26-8
• MF: C₁₀H₇F₃N₂O₃
• MW: 260.169392824173
• CID: 4796362
• Update Time: 2025-10-18

6-Aminomethyl-3-cyano-2-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-Aminomethyl-3-cyano-2-(trifluoromethoxy)benzoic acid

• Inchi： 1S/C10H7F3N2O3/c11-10(12,13)18-8-6(4-15)2-1-5(3-14)7(8)9(16)17/h1-2H,3,14H2,(H,16,17)
• InChI Key： RTMSHULGBUNCKL-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C#N)C=CC(CN)=C1C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: -1.1
• Topological Polar Surface Area: 96.3

Additional information on 6-Aminomethyl-3-cyano-2-(trifluoromethoxy)benzoic acid

Comprehensive Overview of 6-Aminomethyl-3-cyano-2-(trifluoromethoxy)benzoic acid (CAS No. 1805586-26-8)

6-Aminomethyl-3-cyano-2-(trifluoromethoxy)benzoic acid (CAS No. 1805586-26-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a benzoic acid backbone with functional groups such as aminomethyl, cyano, and trifluoromethoxy, which contribute to its versatile reactivity and potential applications. Researchers are particularly interested in its role as a building block for drug discovery, given its ability to modulate biological targets.

In recent years, the demand for trifluoromethoxy-containing compounds has surged, driven by their enhanced metabolic stability and lipophilicity in drug design. The cyano group further expands its utility in click chemistry and bioconjugation, making 6-Aminomethyl-3-cyano-2-(trifluoromethoxy)benzoic acid a valuable intermediate for synthesizing novel therapeutics. Its CAS No. 1805586-26-8 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry.

One of the key trends in modern chemistry is the exploration of multifunctional scaffolds, and this compound fits perfectly into that narrative. Its aminomethyl moiety allows for further derivatization, enabling the creation of libraries for high-throughput screening. This aligns with the current focus on fragment-based drug discovery (FBDD), where small molecules like 6-Aminomethyl-3-cyano-2-(trifluoromethoxy)benzoic acid serve as critical starting points for optimizing drug candidates.

From an environmental perspective, the incorporation of fluorine atoms (via the trifluoromethoxy group) is a hot topic due to their impact on biodegradability and toxicity profiles. Researchers are actively investigating how such modifications influence the environmental fate of pharmaceuticals, making this compound a case study in sustainable chemistry. Searches for "green chemistry and fluorinated compounds" often intersect with discussions about 1805586-26-8.

Another area of interest is the compound’s potential in agrochemical innovation. The cyano and trifluoromethoxy groups are common in pesticides and herbicides, offering resistance to degradation and improved target specificity. As the agricultural sector seeks safer and more efficient solutions, 6-Aminomethyl-3-cyano-2-(trifluoromethoxy)benzoic acid could play a pivotal role in next-generation formulations.

In summary, 6-Aminomethyl-3-cyano-2-(trifluoromethoxy)benzoic acid (CAS No. 1805586-26-8) exemplifies the convergence of medicinal, environmental, and agricultural chemistry. Its structural complexity and functional diversity make it a subject of ongoing research, with applications spanning from drug development to sustainable agrochemicals. As scientific inquiries into fluorinated building blocks and multifunctional intermediates continue, this compound is poised to remain a focal point in innovative chemical synthesis.